Cas no 81112-07-4 (2-chloro-1-(4-methoxyphenyl)propan-1-one)
81112-07-4 structure
Product Name:2-chloro-1-(4-methoxyphenyl)propan-1-one
CAS No:81112-07-4
MF:C10H11ClO2
MW:198.646142244339
CID:707979
PubChem ID:3727895
Update Time:2025-09-20
2-chloro-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,2-chloro-1-(4-methoxyphenyl)-
- 1-Propanone, 2-chloro-1-(4-methoxyphenyl)- (9CI)
- 2-chloro-1-(4-methoxyphenyl)propan-1-one
- 1-Propanone, 2-chloro-1-(4-methoxyphenyl)-
- DTXSID00395605
- 81112-07-4
- SCHEMBL10385071
- EN300-08465
- 2-chloro-1-(4'-methoxyphenyl)-1-propanone
- Z56968902
- ghl.PD_Mitscher_leg0.485
- FTNUZHDTKWNHGN-UHFFFAOYSA-N
- AKOS000117881
- AKOS016881304
- CS-0221154
- AB00627099-03
- MFCD03428413
- NCGC00342524-01
- 2-Chloro-1-(4-methoxyphenyl)-1-propanone
-
- Inchi: 1S/C10H11ClO2/c1-7(11)10(12)8-3-5-9(13-2)6-4-8/h3-7H,1-2H3
- InChI Key: FTNUZHDTKWNHGN-UHFFFAOYSA-N
- SMILES: ClC(C)C(C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 198.045
- Monoisotopic Mass: 198.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
2-chloro-1-(4-methoxyphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376823-50mg |
2-chloro-1-(4-methoxyphenyl)propan-1-one |
81112-07-4 | 50mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C376823-100mg |
2-chloro-1-(4-methoxyphenyl)propan-1-one |
81112-07-4 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C376823-500mg |
2-chloro-1-(4-methoxyphenyl)propan-1-one |
81112-07-4 | 500mg |
$ 365.00 | 2022-04-01 | ||
| Alichem | A015031047-250mg |
2-Chloro-4'-methoxypropiophenone |
81112-07-4 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A015031047-500mg |
2-Chloro-4'-methoxypropiophenone |
81112-07-4 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A015031047-1g |
2-Chloro-4'-methoxypropiophenone |
81112-07-4 | 97% | 1g |
$1549.60 | 2023-09-01 | |
| Chemenu | CM460333-250mg |
1-Propanone, 2-chloro-1-(4-methoxyphenyl)- (9CI) |
81112-07-4 | 95%+ | 250mg |
$156 | 2022-06-10 | |
| Chemenu | CM460333-500mg |
1-Propanone, 2-chloro-1-(4-methoxyphenyl)- (9CI) |
81112-07-4 | 95%+ | 500mg |
$269 | 2022-06-10 | |
| Chemenu | CM460333-1g |
1-Propanone, 2-chloro-1-(4-methoxyphenyl)- (9CI) |
81112-07-4 | 95%+ | 1g |
$381 | 2022-06-10 | |
| Enamine | EN300-08465-0.05g |
2-chloro-1-(4-methoxyphenyl)propan-1-one |
81112-07-4 | 95% | 0.05g |
$56.0 | 2023-10-28 |
2-chloro-1-(4-methoxyphenyl)propan-1-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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